Cas no 56699-23-1 (METHYL (3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETATE)

Methyl (3,5-dimethyl-1H-pyrazol-4-yl)acetate is a versatile heterocyclic ester with applications in organic synthesis and pharmaceutical intermediates. Its pyrazole core structure provides a stable scaffold for further functionalization, while the ester group enhances reactivity in condensation and nucleophilic substitution reactions. The compound’s well-defined molecular architecture, with methyl substitutions at the 3- and 5-positions, contributes to steric stability and controlled reactivity. It is particularly useful in the preparation of biologically active compounds, agrochemicals, and coordination chemistry ligands. The ester functionality allows for straightforward derivatization, making it a valuable building block in medicinal chemistry and material science research.
METHYL (3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETATE structure
56699-23-1 structure
Product Name:METHYL (3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETATE
CAS No:56699-23-1
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD07685912
CID:843744
PubChem ID:7131483
Update Time:2025-10-21

METHYL (3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETATE Chemical and Physical Properties

Names and Identifiers

    • METHYL (3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETATE
    • methyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate
    • (3,5-dimethyl-1H-pyrazol-4-yl)acetic acid methyl ester
    • (3,5-dimethyl-1H-pyrazol-4-yl)-acetic acid methyl ester
    • 3,5-Dimethyl-4-methoxycarbonylmethyl-pyrazol
    • AC1OFLJX
    • AC1Q4409
    • CTK5A5584
    • HMS1744F08
    • SureCN508982
    • SCHEMBL508982
    • AKOS003673024
    • 56699-23-1
    • Z66684080
    • BS-29021
    • J-521821
    • WHKGHOQWAPGILZ-UHFFFAOYSA-N
    • MFCD07685912
    • CS-0206137
    • DTXSID70427922
    • EN300-15247
    • Methyl (3,5-dimethyl-1H-pyrazol-4-yl)acetate, AldrichCPR
    • METHYL(3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETATE
    • G54266
    • MDL: MFCD07685912
    • Inchi: 1S/C8H12N2O2/c1-5-7(4-8(11)12-3)6(2)10-9-5/h4H2,1-3H3,(H,9,10)
    • InChI Key: WHKGHOQWAPGILZ-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C(C)=NNC=1C)=O

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.149
  • Boiling Point: 306.9°C at 760 mmHg
  • Flash Point: 139.4°C
  • Refractive Index: 1.518
  • PSA: 54.98

METHYL (3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETATE Pricemore >>

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